Cas no 2229240-38-2 (1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229240-38-2
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 5970232
• PubChem ID: 165625362
• Update Time: 2025-06-10

1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine
• 2229240-38-2
• EN300-1790057
• 1-[1-(3-fluoropyridin-2-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C11H13FN2/c12-8-2-1-7-14-9(8)10(3-4-10)11(13)5-6-11/h1-2,7H,3-6,13H2
• InChI Key： UEBQMQUFEMCCBQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229240-38-2)

In the realm of organic chemistry and pharmaceutical research, 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229240-38-2) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and fluoropyridinyl moieties, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity and the functional groups that make it a promising candidate for further study.

The compound's CAS number 2229240-38-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine, highlights the presence of a fluorine atom attached to a pyridine ring, which is known to influence the molecule's electronic properties and reactivity. This feature is often leveraged in the design of bioactive molecules, making it a hot topic in medicinal chemistry discussions.

Recent trends in AI-driven drug discovery and computational chemistry have brought attention to compounds like 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine. Researchers are increasingly using machine learning algorithms to predict its interactions with biological targets, a topic frequently searched in scientific forums. The compound's potential role in central nervous system (CNS) drug development is another area of interest, as its structure aligns with known pharmacophores for neuroactive agents.

From a synthetic perspective, the preparation of 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine involves advanced organic synthesis techniques, including cross-coupling reactions and cyclopropanation. These methods are widely discussed in academic circles, with many researchers seeking optimized protocols for similar compounds. The inclusion of a fluorine atom in the pyridine ring also raises questions about its impact on the molecule's metabolic stability, a common query in pharmacokinetic studies.

Environmental and green chemistry considerations are also relevant to this compound. As the pharmaceutical industry moves toward sustainable practices, the synthesis and disposal of fluorinated compounds like 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine are under scrutiny. This aligns with broader societal concerns about chemical sustainability and eco-friendly manufacturing, topics that dominate search engine queries in the chemical sector.

In summary, 1-1-(3-fluoropyridin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229240-38-2) represents a fascinating subject for both academic and industrial research. Its structural features, potential applications, and synthetic challenges make it a compound worth watching in the evolving landscape of chemical innovation and drug discovery.